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Compound of Interest

Compound Name: 142I5

Cat. No.: B14915807 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potentially hazardous materials. This document provides

critical safety and logistical information for the chemical compound identified by the Sigma-

Aldrich catalog number 308315, referred to herein as "142I5". The following procedural

guidance is derived from the material's Safety Data Sheet (SDS) to ensure safe handling,

operation, and disposal.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is the first line of defense against chemical

exposure. The following table summarizes the required PPE for handling "142I5".
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PPE Category Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166.

Use equipment for eye

protection tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166(EU).

To protect against splashes

and airborne particles.

Skin Protection

Handle with gloves. Gloves

must be inspected prior to use.

Use proper glove removal

technique (without touching

glove's outer surface) to avoid

skin contact with this product.

Dispose of contaminated

gloves after use in accordance

with applicable laws and good

laboratory practices. Wash and

dry hands. Full contact:

Material: Nitrile rubber,

Minimum layer thickness: 0.11

mm, Break through time: 480

min. Splash contact: Material:

Nitrile rubber, Minimum layer

thickness: 0.11 mm, Break

through time: 480 min.

To prevent skin contact with

the chemical, which is toxic.

Proper glove selection and

technique are crucial.

Body Protection

Complete suit protecting

against chemicals, The type of

protective equipment must be

selected according to the

concentration and amount of

the dangerous substance at

the specific workplace.

To provide comprehensive

protection from skin exposure,

especially in case of a spill or

splash.

Respiratory Protection Where risk assessment shows

air-purifying respirators are

The substance is toxic if

inhaled[1]. A respirator is
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appropriate use a full-face

particle respirator type N100

(US) or type P3 (EN 143)

respirator cartridges as a

backup to engineering

controls. If the respirator is the

sole means of protection, use

a full-face supplied air

respirator. Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).

essential to prevent inhalation

of dusts or aerosols, especially

in poorly ventilated areas or

during spill cleanup. A self-

contained breathing apparatus

is recommended for

emergency situations[1].

Operational and Disposal Plan
Handling:

Avoid contact with skin, eyes, and clothing.

Avoid breathing dust, fumes, gas, mist, vapors, or spray[1].

Use only in a well-ventilated area, preferably in a chemical fume hood[1].

Do not eat, drink, or smoke when using this product[1].

Wash hands thoroughly after handling[1].

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Keep in a cool place.

Disposal:

Dispose of unwanted chemicals promptly and in accordance with local, state, and federal

regulations.
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The product is very toxic to aquatic life with long-lasting effects; avoid release to the

environment[1].

Contaminated packaging should be disposed of as unused product.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical. The following

workflow outlines the necessary steps.
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Chemical Spill Response Personal Exposure Response

Spill Occurs

Evacuate Immediate Area
Alert Others

Assess the Spill
(Size and Hazard)

Don Appropriate PPE
(Full Suit, Respirator, Gloves)

Contain the Spill
(Use appropriate absorbent)

Clean Up Spill Residue

Decontaminate Area and Equipment

Dispose of Waste
(Follow Hazardous Waste Protocols)

Report the Incident

Exposure Occurs

Remove from Exposure Source

Decontaminate Person
(Remove Clothing, Rinse Skin/Eyes)

Administer First Aid
(e.g., Calcium Gluconate Gel for Skin)

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency response workflow for "142I5" spills and personal exposure.
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First Aid Measures:

If inhaled: Remove person to fresh air. If not breathing, give artificial respiration. Consult a

physician[1].

In case of skin contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower. Consult a physician. First treatment with calcium gluconate paste may be

necessary for potential hydrofluoric acid burns[1].

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician[1].

This guide is intended to provide essential safety information. Always refer to the full Safety

Data Sheet (SDS) and your institution's specific safety protocols before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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